Cas no 132428-46-7 (nickel(2+) 2-oxopentanedioate 2-amino-4-(dimethylsulfonio)butanoate (1:1) hydrochloride dihydrate)

• Product Name: nickel(2+) 2-oxopentanedioate 2-amino-4-(dimethylsulfonio)butanoate (1:1) hydrochloride dihydrate
• CAS No: 132428-46-7
• MF: C₁₁H₂₂ClNNiO₉S
• MW: 438.505083560944
• CID: 1230767
• PubChem ID: 3076801
• Update Time: 2025-04-20

nickel(2+) 2-oxopentanedioate 2-amino-4-(dimethylsulfonio)butanoate (1:1) hydrochloride dihydrate Chemical and Physical Properties

Names and Identifiers

• nickel(2+) 2-oxopentanedioate 2-amino-4-(dimethylsulfonio)butanoate (1:1) hydrochloride dihydrate
• 2-amino-4-dimethylsulfoniobutanoate,nickel(2+),2-oxopentanedioate,dihydrate,hydrochloride
• Nickel(2+) 2-oxopentanedioate--2-amino-4-(dimethylsulfaniumyl)butanoate--hydrogen chloride--water (1/1/1/1/2)
• Nickel 2-oxopentanedioate
• Nickel, ((3-amino-3-carboxypropyl)dimethylsulfoniumato-N,O)diaqua(2-oxopentanedioato(2-)-O(sup 1),O(sup 2))-, hydrochloride
• Nickel, ((3-amino-3-carboxypropyl)dimethylsulfoniumato-N,O)diaqua(2-oxopentanedioato(2-)-O1,O2)-, hydrochloride
• Diaquo-alpha-ketoglutarato-O,O(sup alpha)-chloro-S-methylmethioninato-O,N-nickel(II)
• DTXSID10927678
• 132428-46-7

• Inchi： 1S/C6H13NO2S.C5H6O5.ClH.Ni.2H2O/c1-10(2)4-3-5(7)6(8)9;6-3(5(9)10)1-2-4(7)8;;;;/h5H,3-4,7H2,1-2H3;1-2H2,(H,7,8)(H,9,10);1H;;2*1H2/q;;;+2;;/p-2
• InChI Key： AQWDIPGRUBHKCW-UHFFFAOYSA-L
• SMILES： [Ni+2].Cl.[S+](C)(C)CCC(C(=O)[O-])N.O=C(C(=O)[O-])CCC(=O)[O-].O.O

Computed Properties

• Exact Mass: 437.00576
• Monoisotopic Mass: 437.005722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 226.48